1-(Cyclopropylmethyl)piperidin-4-one
Cat. No. B1603175
M. Wt: 153.22 g/mol
InChI Key: WEGGUCATBXAQDP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[BH4-:12].[CH3:17][CH2:18][OH:19].[CH:1]1([CH2:4][N:5]2[CH2:6][CH2:7][C:8](=[O:11])[CH2:9][CH2:10]2)[CH2:2][CH2:3]1.[Cl:20][CH2:21][Cl:22].[Na+:13].[Na+:16].[OH-:15].[OH2:14]>>[CH:1]1([CH2:4][N:5]2[CH2:6][CH2:7][CH:8]([OH:11])[CH2:9][CH2:10]2)[CH2:2][CH2:3]1
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Inputs
Step One
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Name
|
|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
|
Smiles
|
[BH4-]
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
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|
Smiles
|
CCO
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C1CCN(CC2CC2)CC1
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[OH-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OC1CCN(CC2CC2)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
